Cas no 615579-99-2 (2-Pyridinemethanol, 4-bromo-6-(trifluoromethyl)-)

2-Pyridinemethanol, 4-bromo-6-(trifluoromethyl)- structure
615579-99-2 structure
Product Name:2-Pyridinemethanol, 4-bromo-6-(trifluoromethyl)-
CAS No:615579-99-2
MF:C7H5BrF3NO
MW:256.019911527634
CID:4068963
PubChem ID:85875858
Update Time:2025-04-22

2-Pyridinemethanol, 4-bromo-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinemethanol, 4-bromo-6-(trifluoromethyl)-
    • DB-094763
    • 4-Bromo-2-(trifluoromethyl)pyridine-6-methanol
    • 615579-99-2
    • SGJFOCWCSRLMTE-UHFFFAOYSA-N
    • Inchi: 1S/C7H5BrF3NO/c8-4-1-5(3-13)12-6(2-4)7(9,10)11/h1-2,13H,3H2
    • InChI Key: SGJFOCWCSRLMTE-UHFFFAOYSA-N
    • SMILES: C1(CO)=NC(C(F)(F)F)=CC(Br)=C1

Computed Properties

  • Exact Mass: 254.95066Da
  • Monoisotopic Mass: 254.95066Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 33.1Ų
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